Cas no 23928-04-3 (Ethanesulfonic acid,2-[(2,4-dinitrophenyl)amino]-, sodium salt (1:1))

• Product Name: Ethanesulfonic acid,2-[(2,4-dinitrophenyl)amino]-, sodium salt (1:1)
• CAS No: 23928-04-3
• MF: C₈H₈N₃NaO₇S
• MW: 313.219791412354
• CID: 270586
• PubChem ID: 57654056
• Update Time: 2025-09-27

Ethanesulfonic acid,2-[(2,4-dinitrophenyl)amino]-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-[(2,4-dinitrophenyl)amino]-, sodium salt (1:1)
• 2,4-Dinitrophenyltaurine Sodium Salt
• N-(2,4-Dinitrophenyl) taurine sodium salt
• 2-(2,4-Dinitro-anilino)-aethansulfonsaeure,Natrium-Salz
• 2-(2,4-dinitro-anilino)-ethanesulfonic acid,sodium-salt
• 2-4-dinitrophenyltaurine sodium
• dnp-taurine
• DNP-TAURINE SODIUM SALT
• sodium 2-(2,4-dinitrophenylamino)ethanesulfonate
• AKOS024386261
• sodium;2-(2,4-dinitroanilino)ethanesulfonate
• 23928-04-3
• J-015279
• SCHEMBL3489701

• MDL： MFCD00057628
• Inchi： 1S/C8H9N3O7S.Na/c12-10(13)6-1-2-7(8(5-6)11(14)15)9-3-4-19(16,17)18;/h1-2,5,9H,3-4H2,(H,16,17,18);/q;+1/p-1
• InChI Key： AXJWYGAWAZMPCM-UHFFFAOYSA-M
• SMILES： S(CCNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 312.99800
• Monoisotopic Mass: 291.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169Ų
• XLogP3: 1.1

Experimental Properties

• PSA: 169.25000
• LogP: 2.66030

Ethanesulfonic acid,2-[(2,4-dinitrophenyl)amino]-, sodium salt (1:1) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines